Cas no 5000-44-2 (1-(Phenylsulfonyl)propan-2-one)
5000-44-2 structure
Product Name:1-(Phenylsulfonyl)propan-2-one
CAS No:5000-44-2
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD00047794
CID:85197
PubChem ID:24878378
Update Time:2025-04-18
1-(Phenylsulfonyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- Phenylsulfonylacetone
- 1-(benzenesulfonyl)propan-2-one
- 5000-44-2
- SY061639
- CS-0204645
- SCHEMBL3651298
- benzenesulfonyl acetone
- 2-Propanone, (phenylsulfonyl)-
- 3P-024
- D85925
- DTXSID50352849
- A827926
- CHEMBL4454110
- 1-Methyl-2-phenylsulfonylethanone
- AF-731/00081061
- 2-Propanone, 1-(phenylsulfonyl)-
- PHENYL SULFONYL ACETONE
- 1-benzenesulfonyl-propan-2-one
- MFCD00047794
- EN300-79641
- benzenesulphonyl acetone
- 1-(phenylsulfonyl)acetone
- 1-(Phenylsulfonyl)-2-propanone
- Phenylsulfonylacetone, 97%
- (phenylsulfonyl)acetone
- CBDivE_010979
- SDCCGMLS-0064564.P001
- Z57066885
- AKOS000272809
- Phenylsulfonylacetylmethane
- 1-(phenylsulfonyl)propan-2-one
- phenylsulphonylacetone
- FT-0605010
- benzenesulfonylacetone
- STK801577
- DB-022561
- BBL004239
- 1-(Phenylsulfonyl)propan-2-one
-
- MDL： MFCD00047794
- Inchi： 1S/C9H10O3S/c1-8(10)7-13(11,12)9-5-3-2-4-6-9/h2-6H,7H2,1H3
- InChI Key： YBLGSNMIIPIRFC-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(CC(C)=O)(=O)=O
- BRN： 640928
Computed Properties
- Exact Mass: 198.03500
- Monoisotopic Mass: 198.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.9
- Topological Polar Surface Area: 59.6A^2
Experimental Properties
- Color/Form: granule
- Density: 1.228
- Melting Point: 55-59 °C (lit.)
- Boiling Point: 371.7 °C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.526
- PSA: 59.59000
- LogP: 2.13010
- Solubility: Uncertain
1-(Phenylsulfonyl)propan-2-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(Phenylsulfonyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003838-1g |
Phenylsulfonylacetone |
5000-44-2 | 97% | 1g |
306.0CNY | 2021-07-03 | |
| Alichem | A019111732-500g |
1-(Phenylsulfonyl)propan-2-one |
5000-44-2 | 95% | 500g |
$730.00 | 2023-09-01 | |
| TRC | B481468-10mg |
1-(Phenylsulfonyl)propan-2-one |
5000-44-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481468-50mg |
1-(Phenylsulfonyl)propan-2-one |
5000-44-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B481468-100mg |
1-(Phenylsulfonyl)propan-2-one |
5000-44-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR0456-1g |
Benzenesulphonyl acetone |
5000-44-2 | 97% | 1g |
£25.00 | 2025-03-21 | |
| Apollo Scientific | OR0456-5g |
Benzenesulphonyl acetone |
5000-44-2 | 97% | 5g |
£92.00 | 2025-02-19 | |
| Apollo Scientific | OR0456-25g |
Benzenesulphonyl acetone |
5000-44-2 | 97% | 25g |
£302.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02407-1g |
1-(Phenylsulfonyl)propan-2-one |
5000-44-2 | 97% | 1g |
¥408.0 | 2024-07-19 | |
| abcr | AB113854-1 g |
Phenylsulfonylacetone, 97%; . |
5000-44-2 | 97% | 1 g |
€57.40 | 2023-07-20 |
1-(Phenylsulfonyl)propan-2-one Related Literature
-
Qihui Chen,Ke Wang,Chengye Yuan New J. Chem. 2009 33 972
-
Wen-Chao Gao,Jin-Jin Zhao,Fei Hu,Hong-Hong Chang,Xing Li,Wen-Long Wei RSC Adv. 2015 5 25222
-
3. A new synthesis of substituted imidazo[4,5-b]pyridinones by reductive cyclisation of 4-nitro-1H-imidazol-5-yl di- and tri-carbonyl compoundsGeorge Tennant,Christopher J. Wallis,George W. Weaver J. Chem. Soc. Perkin Trans. 1 1999 629
-
Raffael C. Wende,Peter R. Schreiner Green Chem. 2012 14 1821
-
Danhua Ge,Xue-Qiang Chu Org. Chem. Front. 2022 9 2013
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